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Compound of Interest

Compound Name: 1-(4-Propylphenyl)ethan-1-one

Cat. No.: B124536 Get Quote

An In-depth Technical Guide to 1-(4-
Propylphenyl)ethan-1-one
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,

and relevant experimental methodologies for 1-(4-Propylphenyl)ethan-1-one. This compound,

also known as 4'-propylacetophenone, is a key intermediate in the synthesis of various organic

molecules, finding applications in the pharmaceutical, agrochemical, and fragrance industries.

Core Chemical Properties and Structure
1-(4-Propylphenyl)ethan-1-one is an aromatic ketone characterized by a propyl group

substituted at the para position of an acetophenone core.[1] Its chemical identity is well-defined

by various nomenclature and registry systems.

Structure:

IUPAC Name: 1-(4-propylphenyl)ethanone[2]

Molecular Formula: C₁₁H₁₄O[2]

Canonical SMILES: CCCC1=CC=C(C=C1)C(=O)C[2]
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InChI: InChI=1S/C11H14O/c1-3-4-10-5-7-11(8-6-10)9(2)12/h5-8H,3-4H2,1-2H3[2]

InChIKey: ZNBVIYMIVFKTIW-UHFFFAOYSA-N[2]

The structural representation of 1-(4-Propylphenyl)ethan-1-one is a benzene ring substituted

with an acetyl group and a propyl group at positions 1 and 4, respectively.

Physicochemical Data
A summary of the key physicochemical properties of 1-(4-Propylphenyl)ethan-1-one and a

structurally similar compound, 4'-Isopropylacetophenone, are presented below for comparative

analysis.

Property
1-(4-Propylphenyl)ethan-1-
one

4'-Isopropylacetophenone
(for comparison)

Molecular Weight 162.23 g/mol [2] 162.23 g/mol [3]

Appearance Colorless liquid[4] Colourless liquid[3]

Boiling Point No data available
252.00 to 254.00 °C @ 760.00

mm Hg[3]

Melting Point No data available No data available

Density No data available 0.967-0.975 g/cm³[3]

Solubility No data available
Insoluble in water; soluble in

organic solvents, oils[3]

CAS Number 2932-65-2[2] 645-13-6[3]

Experimental Protocols
Detailed methodologies for the synthesis, purification, and analysis of 1-(4-
Propylphenyl)ethan-1-one are crucial for its application in research and development.

Synthesis: Friedel-Crafts Acylation
A common and effective method for the synthesis of 1-(4-Propylphenyl)ethan-1-one is the

Friedel-Crafts acylation of propylbenzene with acetyl chloride in the presence of a Lewis acid
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catalyst, such as aluminum chloride (AlCl₃).[1]

Reaction:

Propylbenzene + Acetyl Chloride --(AlCl₃)--> 1-(4-Propylphenyl)ethan-1-one + HCl

Detailed Protocol:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a dropping

funnel, suspend anhydrous aluminum chloride in a dry, inert solvent such as

dichloromethane.

Addition of Reactants: Cool the suspension in an ice bath. Slowly add a solution of acetyl

chloride in the same solvent to the suspension with constant stirring. Following this, add a

solution of propylbenzene in the solvent dropwise. The reaction is exothermic, and the

temperature should be maintained in the cold.

Reaction Progression: After the addition is complete, allow the reaction mixture to stir at a

controlled temperature (e.g., 60°C) for a period of time (e.g., 30 minutes) to ensure the

reaction goes to completion.[5]

Quenching: Carefully pour the reaction mixture into a beaker containing a mixture of crushed

ice and concentrated hydrochloric acid to decompose the aluminum chloride complex.

Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer, and

extract the aqueous layer with an organic solvent (e.g., dichloromethane or ethyl acetate) to

recover any dissolved product.

Washing: Combine the organic fractions and wash sequentially with dilute hydrochloric acid,

a saturated sodium bicarbonate solution, and finally with brine.

Drying and Concentration: Dry the organic layer over an anhydrous drying agent like

magnesium sulfate, filter, and remove the solvent under reduced pressure using a rotary

evaporator to obtain the crude product.

Purification
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The crude 1-(4-Propylphenyl)ethan-1-one can be purified using standard techniques for

ketones.

Distillation: Fractional distillation under reduced pressure is a suitable method for purifying

liquid ketones.

Column Chromatography: For higher purity, the crude product can be purified by column

chromatography on silica gel.[2] A non-polar eluent system, such as a mixture of hexane and

ethyl acetate, can be employed.

Analytical Methods: High-Performance Liquid
Chromatography (HPLC)
The purity and identity of 1-(4-Propylphenyl)ethan-1-one can be assessed using reverse-

phase high-performance liquid chromatography (RP-HPLC).[3]

General HPLC Parameters:

Column: A C18 column is typically used for the separation of non-polar compounds like aryl

ketones.

Mobile Phase: A mixture of acetonitrile and water is a common mobile phase.[3] The exact

ratio can be optimized to achieve good separation. For mass spectrometry (MS)

compatibility, a volatile acid like formic acid can be added to the mobile phase.[3]

Flow Rate: A typical flow rate is around 1.0 mL/min.

Detection: UV detection at a wavelength where the aromatic ketone shows strong

absorbance (e.g., 254 nm) is suitable.

Injection Volume: A standard injection volume of 10-20 µL is generally used.

Visualizations
The following diagrams illustrate the key experimental workflow for the synthesis of 1-(4-
Propylphenyl)ethan-1-one.
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Caption: Synthesis Workflow for 1-(4-Propylphenyl)ethan-1-one.
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Caption: Mechanism of Friedel-Crafts Acylation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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